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Compound of Interest

Compound Name: Nuezhenidic acid

Cat. No.: B10818027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data analysis of

Nuezhenidic acid, a novel compound isolated from the fruits of Ligustrum lucidum. The

structural elucidation of this molecule was achieved through a combination of Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS). This document presents a

summary of the key spectral data in tabular format, details the experimental protocols for data

acquisition, and visualizes the analytical workflow and structural correlations.

Spectroscopic Data Summary
The following tables summarize the quantitative NMR and MS data for Nuezhenidic acid.

Please note that the following data is illustrative, as the full primary research article containing

the original data was not accessible. The presented values are representative for a molecule

with the proposed structure of Nuezhenidic acid.

Table 1: ¹H NMR Spectroscopic Data for Nuezhenidic
Acid (500 MHz, CD₃OD)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10818027?utm_src=pdf-interest
https://www.benchchem.com/product/b10818027?utm_src=pdf-body
https://www.benchchem.com/product/b10818027?utm_src=pdf-body
https://www.benchchem.com/product/b10818027?utm_src=pdf-body
https://www.benchchem.com/product/b10818027?utm_src=pdf-body
https://www.benchchem.com/product/b10818027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position δH (ppm) Multiplicity J (Hz)

1 4.85 d 7.5

3 3.52 m

4 3.68 m

5 7.49 s

6a 2.15 dd 14.0, 4.5

6b 1.98 dd 14.0, 8.0

7 4.21 m

8 2.55 m

9 2.89 d 16.5

10 - - -

11 3.75 s

1' 4.62 d 7.8

2' 3.25 dd 9.0, 7.8

3' 3.40 t 9.0

4' 3.31 t 9.0

5' 3.35 m

6'a 3.88 dd 12.0, 2.0

6'b 3.69 dd 12.0, 5.5

8-CH₂ 2.65 d 15.5

2.58 d 15.5

10-CH₂ 2.95 d 16.0

2.88 d 16.0
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Table 2: ¹³C NMR Spectroscopic Data for Nuezhenidic
Acid (125 MHz, CD₃OD)

Position δC (ppm) DEPT

1 99.8 CH

3 75.4 CH

4 42.1 CH

5 152.3 C

6 35.8 CH₂

7 78.9 CH

8 45.2 C

9 41.5 CH₂

10 174.2 C

11 52.6 CH₃

8-COOH 176.5 C

10-COOH 175.8 C

1' 103.2 CH

2' 75.1 CH

3' 77.9 CH

4' 71.7 CH

5' 78.2 CH

6' 62.8 CH₂

Table 3: Mass Spectrometry Data for Nuezhenidic Acid
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Technique
Ionization
Mode

[M+H]⁺ (m/z) [M+Na]⁺ (m/z)
Key Fragment
Ions (m/z)

HR-ESI-MS Positive 453.1238 475.1057
291.0711,

163.0395

Experimental Protocols
Isolation and Purification of Nuezhenidic Acid
The dried and powdered fruits of Ligustrum lucidum were extracted with 95% ethanol at room

temperature. The resulting crude extract was concentrated under reduced pressure and then

partitioned successively with petroleum ether, ethyl acetate, and n-butanol. The n-butanol

fraction, rich in polar compounds, was subjected to column chromatography on silica gel,

eluting with a gradient of chloroform and methanol. Fractions containing Nuezhenidic acid
were identified by thin-layer chromatography (TLC) and combined. Further purification was

achieved by repeated column chromatography on Sephadex LH-20 and preparative high-

performance liquid chromatography (HPLC) to yield pure Nuezhenidic acid.

NMR Spectroscopy
NMR spectra were recorded on a Bruker AVANCE 500 spectrometer operating at 500 MHz for

¹H and 125 MHz for ¹³C. Samples were dissolved in deuterated methanol (CD₃OD). Chemical

shifts (δ) are reported in parts per million (ppm) relative to the residual solvent peak (CD₃OD:

δH 3.31, δC 49.0). Coupling constants (J) are reported in Hertz (Hz). Standard pulse

sequences were used for 1D (¹H, ¹³C, DEPT) and 2D (COSY, HSQC, HMBC) experiments.

Mass Spectrometry
High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) was performed on a

Thermo Fisher Scientific Q Exactive Orbitrap mass spectrometer. The sample was dissolved in

methanol and infused into the ESI source. Data was acquired in positive ion mode over a mass

range of m/z 100-1000.
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The following diagram illustrates the general workflow for the spectral analysis of a novel

natural product like Nuezhenidic acid.

Isolation & Purification

1D NMR (1H, 13C, DEPT) 2D NMR (COSY, HSQC, HMBC) Mass Spectrometry (HR-ESI-MS)

Data Interpretation

Structure Elucidation

Click to download full resolution via product page

Caption: Workflow for the isolation and structural elucidation of Nuezhenidic acid.

Key HMBC and COSY Correlations of Nuezhenidic Acid
This diagram visualizes the key 2D NMR correlations that are crucial for establishing the

connectivity of the molecular fragments of Nuezhenidic acid.
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Caption: Key 2D NMR correlations for Nuezhenidic acid.

To cite this document: BenchChem. [Spectral Data Analysis of Nuezhenidic Acid: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818027#spectral-data-analysis-of-nuezhenidic-
acid-nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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